4-(Bromomethyl)-2,4-dimethyl-4,5-dihydrooxazole

• Molecular Formula: C6H10BrNO
• Molecular Weight: 192.05 g/mol
• IUPAC Name: 4-(bromomethyl)-2,4-dimethyl-5H-1,3-oxazole
• InChI: InChI=1S/C6H10BrNO/c1-5-8-6(2,3-7)4-9-5/h3-4H2,1-2H3
• InChI Key: ZIOWQTDNGJGWQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(CO1)(C)CBr

Description

4-(Bromomethyl)-2,4-dimethyl-4,5-dihydrooxazole is a useful research compound. Its molecular formula is C6H10BrNO and its molecular weight is 192.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 40.1 g (310 mmol) of 2,4-dimethyl-4-hydroxymethyl-2-oxazoline (J. Nys and J. Libeer, Bull. Soco Chim. Belg., 65, 377 (1956)) and 85.5 g (326 mmol) of triphenylphosphine in 400 ml of dichloromethane is mixed at 0° C. in portions with 58.0 g (326 mmol) of N-bromosuccinimide and then stirred overnight at room temperature. The solution is concentrated by evaporation and the residue is pulverized with tert-butyl methyl ether. A precipitate develops, which is separated and washed with tert-butyl methyl ether. The combined filtrates are subjected to a fractionated distillation at normal pressure, and first the solvent is drawn off and then the title compound is distilled at an oil bath temperature of 200° C.